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Compound of Interest

Compound Name: (S)-(1,4-Dioxan-2-yl)methanol

Cat. No.: B1387101 Get Quote

An In-Depth Technical Guide to the Safe Handling of (S)-(1,4-Dioxan-2-yl)methanol

Introduction
(S)-(1,4-Dioxan-2-yl)methanol (CAS: 406913-93-7) is a chiral building block increasingly

utilized in pharmaceutical research and development.[1] Its unique structure, featuring a

dioxane ring and a primary alcohol, makes it a valuable intermediate in the synthesis of

complex molecular architectures. As with any chemical reagent, a thorough understanding of

its hazard profile and the implementation of rigorous safety protocols are paramount to ensure

the well-being of laboratory personnel and the integrity of research outcomes. This guide

provides a comprehensive overview of the safety data, hazards, and handling procedures for

(S)-(1,4-Dioxan-2-yl)methanol, tailored for researchers, scientists, and drug development

professionals.

Section 1: Hazard Identification and GHS
Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for communicating the hazards associated with chemical

substances. (S)-(1,4-Dioxan-2-yl)methanol is classified with a "Warning" signal word and

carries multiple hazard statements that necessitate careful handling.[1][2][3]

GHS Hazard Summary

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1387101?utm_src=pdf-interest
https://www.benchchem.com/product/b1387101?utm_src=pdf-body
https://www.benchchem.com/product/b1387101?utm_src=pdf-body
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB82484640.htm
https://www.benchchem.com/product/b1387101?utm_src=pdf-body
https://www.benchchem.com/product/b1387101?utm_src=pdf-body
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB82484640.htm
https://pubchem.ncbi.nlm.nih.gov/compound/S_-_1_4-Dioxan-2-yl_methanol
https://pubchem.ncbi.nlm.nih.gov/compound/1_4-Dioxan-2-yl_methanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1387101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The known GHS classifications for (S)-(1,4-Dioxan-2-yl)methanol are summarized below. It is

important to note that the percentages reflect the proportion of notifications to the European

Chemicals Agency (ECHA) that include that specific classification; a 100% notification rate

indicates universal agreement on that hazard.[2][3]

Hazard
Class

Hazard
Statemen
t

GHS
Code

Signal
Word

Pictogra
m

Notificati
on Rate

Referenc
e

Skin

Corrosion/I

rritation

(Category

2)

Causes

skin

irritation

H315 Warning ! 66.7-100% [1][2][3]

Serious

Eye

Damage/E

ye Irritation

(Category

2/2A)

Causes

serious eye

irritation

H319 Warning ! 66.7-100% [1][2][3]

Specific

Target

Organ

Toxicity

(Single

Exposure)

May cause

respiratory

irritation

H335 Warning ! 66.7-100% [1][2][3]

Flammable

Liquids

(Category

4)

Combustibl

e liquid
H227 Warning None 33.3% [2]

Acute

Toxicity,

Oral

(Category

4)

Harmful if

swallowed
H302 Warning ! 33.3-100% [2][3]
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Hazard Profile Visualization
The interconnected nature of the hazards associated with (S)-(1,4-Dioxan-2-yl)methanol can

be visualized to better understand the required precautionary measures.
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{(S)-(1,4-Dioxan-2-yl)methanol | CAS: 406913-93-7}

Physical Hazards Combustible Liquid (H227)

 Physical
 Properties

Health Hazards Acute & Chronic

 Biological
 Effects

Acute Oral Toxicity
(H302)

Skin Irritation
(H315)

Serious Eye Irritation
(H319)

Respiratory Irritation
(H335)
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Start: Prepare for Handling

1. Review SDS and
Safety Guide

2. Verify Engineering Controls
(Fume Hood, Eyewash)

3. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

4. Handle Chemical in
Fume Hood

5. Decontaminate & Segregate Waste

6. Doff PPE Correctly

7. Wash Hands Thoroughly

End: Procedure Complete

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling of chemicals.
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Section 5: Storage and Incompatibility
Proper storage is crucial for maintaining the chemical's stability and preventing hazardous

reactions.

Storage Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.

The recommended storage temperature is between 2-8°C. [1][4]* Incompatibilities: While

specific incompatibility data is not provided in the search results, compounds containing

alcohol and ether functional groups should generally be kept away from strong oxidizing

agents, strong acids, and acid chlorides to prevent vigorous or exothermic reactions.

Section 6: Emergency Procedures and First Aid
Rapid and correct response to an exposure or spill is critical.

First Aid Measures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do so. Seek immediate medical attention from an ophthalmologist. [1][5]* Skin Contact:

Take off immediately all contaminated clothing. Wash the affected area thoroughly with soap

and plenty of water. If skin irritation occurs, seek medical advice. [1][5]* Inhalation: Move the

victim to fresh air and keep at rest in a position comfortable for breathing. If respiratory

symptoms develop, call a poison center or doctor.

Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, rinse their mouth and

have them drink one or two glasses of water. Seek immediate medical attention. [5]

Accidental Release Measures
Small Spills: Ensure adequate ventilation and wear appropriate PPE. Absorb the spill with an

inert, non-combustible material (e.g., sand, vermiculite). Collect the absorbed material into a

sealed container for proper disposal.

Large Spills: Evacuate the area. Prevent the spill from entering drains. Contain the spill and

contact environmental health and safety personnel for cleanup.
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Emergency Response Flowchart

Route of Exposure

Immediate Action

Exposure Event Occurs

Eye Contact Skin Contact Inhalation Ingestion

Flush with water
for 15 min

Wash with soap
and water Move to fresh air Rinse mouth,

Do NOT induce vomiting

Seek Immediate
Medical Attention

if irritation persists if symptoms develop

Click to download full resolution via product page

Caption: First aid response workflow for chemical exposure.

Section 7: Disposal Considerations
All chemical waste, including unused (S)-(1,4-Dioxan-2-yl)methanol and contaminated

materials, must be handled as hazardous waste.

Disposal: Dispose of contents and container in accordance with all local, regional, national,

and international regulations. Do not dispose of down the drain. [5]Contact a licensed

professional waste disposal service to dispose of this material.
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(S)-(1,4-Dioxan-2-yl)methanol is a valuable chemical intermediate, but it possesses a distinct

hazard profile that includes skin, eye, and respiratory irritation, oral toxicity, and combustibility.

Adherence to the principles of prudent laboratory practice—including the consistent use of

engineering controls, appropriate personal protective equipment, and established safe handling

protocols—is essential for mitigating these risks. By integrating the information and procedures

outlined in this guide, researchers can work safely with this compound, fostering a secure and

productive research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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